Cas no 178218-46-7 (Quinoxaline,2-(ethenyloxy)-)
Quinoxaline,2-(ethenyloxy)- structure
Product Name:Quinoxaline,2-(ethenyloxy)-
CAS No:178218-46-7
MF:C10H8N2O
MW:172.18332195282
CID:112832
PubChem ID:15414468
Update Time:2025-04-18
Quinoxaline,2-(ethenyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,2-(ethenyloxy)-
- 2-(Vinyloxy)quinoxaline
- Quinoxaline, 2-(ethenyloxy)-
- 178218-46-7
- 2-vinyloxyquinoxaline
- 2-ethenoxyquinoxaline
- 2-(ETHENYLOXY)QUINOXALINE
-
- Inchi: 1S/C10H8N2O/c1-2-13-10-7-11-8-5-3-4-6-9(8)12-10/h2-7H,1H2
- InChI Key: NWEVUDVBIGQXEZ-UHFFFAOYSA-N
- SMILES: O(C=C)C1=CN=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Quinoxaline,2-(ethenyloxy)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
178218-46-7 (Quinoxaline,2-(ethenyloxy)-) Related Products
- 1196-57-2(1,2-dihydroquinoxalin-2-one)
- 3149-28-8(2-Methoxypyrazine)
- 13398-79-3(1,6-Dimethoxyphenazine)
- 144216-57-9(4-methoxy-5H-pyrrolo3,2-dpyrimidine)
- 158089-18-0(4-Methoxy-1H-imidazo[4,5-c]pyridine)
- 6333-43-3(2,3-Dimethoxyquinoxaline)
- 4774-15-6(2,6-Dimethoxypyrazine)
- 4784-02-5(2,3-Dihydroxy-6,7-dimethoxyquinoxaline)
- 144499-26-3(2-Quinoxalinol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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